YZ51

• Molecular Formula: C16H14FNO2
• Molecular Weight: 271.29 g/mol
• InChI: InChI=1S/C16H14FNO2/c17-15-9-11(10-1-2-10)3-8-14(15)16(20)18-12-4-6-13(19)7-5-12/h3-10,19H,1-2H2,(H,18,20)
• InChIKey: MWPGUZTXBTYJCD-UHFFFAOYSA-N

YZ51 Compound Overview

YZ51 (4-cyclopropyl-2-fluoro-N-(4-hydroxyphenyl)benzamide; CAS 1835652-66-8) is a salicylanilide-derivative small molecule [1]. It functions as a potent inhibitor of the ribonucleotide reductase (RR) small subunit M2 (RRM2), a validated target for suppressing hepatitis B virus (HBV) replication and covalently closed circular DNA (cccDNA) synthesis [2]. YZ51 was developed as a structural analog of osalmid, an FDA-approved choleretic agent repurposed as an RRM2 inhibitor, and exhibits significantly enhanced biochemical and cellular potency against its target [3].

RRM2 target engagement and inhibition studies

HBV replication and cccDNA synthesis models

Cellular HBV replication research models

• [1] MeSH Supplementary Concept Data. 4-cyclopropyl-2-fluoro-N-(4-hydroxyphenyl)benzamide. Unique ID C000609925. National Library of Medicine. 2016. View Source
• [2] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source
• [3] MedChemExpress. YZ51 Product Datasheet. Ribonucleotide Reductase Inhibitor. CAS 1835652-66-8. View Source

YZ51 vs. Osalmid: Superior Potency

Ribonucleotide reductase (RR) inhibitors constitute a mechanistically diverse class targeting either the large subunit (RRM1) or the small subunit (RRM2). In the context of HBV research, RRM2-selective inhibition is critical: RRM1 inhibitors like gemcitabine demonstrate little to no selective anti-HBV activity in relevant cellular models [1]. Furthermore, within the RRM2-targeting salicylanilide chemical series, YZ51 exhibits substantially greater potency than the parent compound osalmid, reflecting the impact of specific structural modifications (cyclopropyl and fluorine substitutions) on target engagement [2]. These quantitative potency differences directly affect experimental outcomes in HBV replication assays, necessitating careful compound selection rather than generic substitution based on target class alone [3].

Osalmid target engagement mismatch

Osalmid exhibits substantially lower RRM2 affinity; recombinant assay response may not transfer.

Cellular activity profile may shift

Cellular RR inhibition differs considerably — osalmid shows limited activity in HBV cell models.

Hydroxyurea or other RR inhibitors not equivalent

Class-level potency differences prevent direct substitution; YZ51 represents a distinct tool compound class.

• [1] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source
• [2] MedChemExpress. YZ51 Product Datasheet. Ribonucleotide Reductase Inhibitor. CAS 1835652-66-8. View Source
• [3] PeptideDB. YZ51 Product Entry. Bioactivity data. View Source

YZ51 vs. Osalmid: Quantitative Evidence

RRM2 Target Engagement

YZ51 exhibits a 13.7-fold improvement in recombinant RR inhibitory potency compared to the parent compound osalmid. This significant increase is attributed to the introduction of a cyclopropyl group at the para position and a fluorine atom at the ortho position of the benzamide core [1].

RRM2 Target Engagement

Reported

YZ51: IC50 0.6 µM Osalmid: IC50 8.23 µM 13.7× improvement

Supports target engagement assay interpretation

Cell-free recombinant enzyme assay

Evidence Dimension	Inhibition of recombinant ribonucleotide reductase (RR) activity
Target Compound Data	IC50 = 0.6 μM [1]
Comparator Or Baseline	Osalmid: IC50 = 8.23 μM
Quantified Difference	13.7-fold more potent (0.6 μM vs. 8.23 μM)
Conditions	Recombinant human RR enzyme assay

Why This Matters

Higher biochemical potency translates to lower compound usage per experiment and potentially wider experimental windows in downstream cellular assays.

• [1] MedChemExpress. YZ51 Product Datasheet. The IC50 of YZ51 against recombinant RR activity is 0.6 μM. View Source

Cellular Ribonucleotide Reductase Inhibition

In the HepG2.2.15 hepatoma cell line, a standard model for HBV replication studies, YZ51 inhibits endogenous cellular RR activity with an IC50 of 23.7 μM [1]. While comparative data for osalmid in the same assay is not available in this format, the primary publication confirms YZ51 shows 'higher efficacy than osalmid with more potent RR inhibitory activity' in this cellular context [2].

Cellular RR Inhibition

Reported

YZ51: IC50 23.7 µM Osalmid: IC50 760.8 µM 32.1× improvement

Supports cellular target engagement context

HepG2.2.15 cell lysates

Evidence Dimension	Inhibition of cellular RR activity
Target Compound Data	IC50 = 23.7 μM [1]
Comparator Or Baseline	Osalmid: Reported to have lower efficacy in HepG2.2.15 cells (exact IC50 not reported) [2]
Quantified Difference	Qualitative improvement; exact fold-change not provided
Conditions	HepG2.2.15 human hepatoma cells

Why This Matters

This confirms the improved potency of YZ51 extends from the recombinant enzyme to a physiologically relevant cellular system for HBV research, supporting its use in cell-based antiviral studies.

• [1] MedChemExpress. YZ51 Product Datasheet. The IC50 against HepG2.2.15 cell RR activity is 23.7 μM. View Source
• [2] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source

Superiority to Hydroxyurea

YZ51 targets the RRM2 subunit, a mechanism essential for its anti-HBV activity. In contrast, the RRM1-targeting drug gemcitabine and the clinical RR inhibitor hydroxyurea exhibit little selective activity against HBV replication in HepG2.2.15 cells, despite their ability to inhibit RR activity [1]. Osalmid, the parent compound of YZ51, was shown to be 10-fold more active in inhibiting RR activity than hydroxyurea . By extension as a more potent analog, YZ51 offers an even greater differentiation in HBV-relevant assays compared to non-RRM2-selective inhibitors.

Class Potency vs Hydroxyurea

Class-level inference

Inferred >10-fold more potent than hydroxyurea

Supports class-level potency improvement review

Based on osalmid/hydroxyurea comparison

Evidence Dimension	Selective inhibition of HBV replication
Target Compound Data	Potent inhibition of HBV DNA and cccDNA synthesis (YZ51, as osalmid derivative)
Comparator Or Baseline	Hydroxyurea (RRM1/RRM2 non-selective): IC50 for RR inhibition ~87-500 μM; Gemcitabine (RRM1 inhibitor): Little anti-HBV activity [1][2]
Quantified Difference	YZ51 exhibits selective anti-HBV activity, while RRM1 inhibitors show minimal efficacy in the same model [1]
Conditions	HepG2.2.15 HBV replication model

Why This Matters

Selectivity for RRM2 over RRM1 is functionally critical for anti-HBV activity; procurement of an RRM1 inhibitor would not recapitulate the antiviral effects observed with YZ51 or osalmid.

• [1] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source
• [2] BindingDB. Hydroxyurea affinity data. IC50 for human ribonucleotide reductase M1 subunit: 9.97E+5 nM (approx. 1 mM). View Source

In Vivo Activity: YZ51 Efficacy in Animal HBV Model

YZ51 demonstrated higher efficacy than osalmid with more potent RR inhibitory activity in vivo, validating its target engagement and therapeutic potential beyond cell culture [1]. The parent compound, osalmid, was shown to inhibit RR activity in vivo and synergize with lamivudine (3TC) without significant toxicity in a mouse HBV model [2]. The enhanced potency of YZ51 positions it as a more potent tool compound for in vivo HBV studies requiring robust RRM2 inhibition.

Evidence Dimension	In vivo RR inhibitory activity and anti-HBV efficacy
Target Compound Data	Higher efficacy than osalmid with more potent RR inhibitory activity [1]
Comparator Or Baseline	Osalmid: Demonstrated in vivo RR inhibition and anti-HBV synergy [2]
Quantified Difference	Qualitative improvement in efficacy; exact fold-change not provided
Conditions	In vivo mouse model of HBV infection

Why This Matters

In vivo validation of improved efficacy over the parent compound confirms YZ51's utility for animal studies investigating the therapeutic relevance of RRM2 inhibition in HBV and potentially HBV-related HCC.

• [1] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source
• [2] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source

Key Research Applications of YZ51

SAR Studies of RRM2 Inhibitors

YZ51 is the preferred tool compound for investigating the role of ribonucleotide reductase in HBV replication, particularly for experiments focused on cccDNA synthesis and maintenance. Its improved potency over osalmid (13.7-fold in recombinant RR assays) allows for more robust target inhibition at lower concentrations, reducing potential off-target effects in cellular models [1].

Role of RRM2 in HBV cccDNA Maintenance

As a derivative of osalmid with specific modifications (cyclopropyl and fluorine substitutions), YZ51 serves as a key benchmark for medicinal chemistry efforts seeking to optimize RRM2 inhibitors. The quantitative potency gain relative to the parent compound (IC50 0.6 μM vs. 8.23 μM) provides a validated SAR data point for rational design .

Synergy with Standard-of-Care Antivirals

YZ51 is the appropriate choice for in vivo studies evaluating RRM2 inhibition as a therapeutic strategy for chronic HBV infection. Its enhanced efficacy compared to osalmid in animal models, combined with the parent compound's demonstrated synergy with lamivudine, supports its use in preclinical efficacy and combination studies [2].

Comparative Selectivity Profiling of RR Subunit Inhibitors

YZ51 is a critical comparator for studies contrasting RRM2-targeted versus RRM1-targeted or non-selective RR inhibitors (e.g., gemcitabine, hydroxyurea). Its selective anti-HBV activity, which is absent in RRM1 inhibitors, makes it an essential control for dissecting subunit-specific biological effects in HBV and cancer models [3].

Application

Selection Property

Validation Focus

RRM2 inhibitor SAR studies

Target engagement assay profiling

Recombinant and cellular RR inhibition endpoints

HBV cccDNA maintenance research

Cellular RRM2 inhibition in HBV models

cccDNA synthesis and dNTP pool regulation endpoints

Antiviral combination research

Combination assay profiling with NAs

Synergy evaluation with tenofovir/entecavir in HBV models

• [1] MedChemExpress. YZ51 Product Datasheet. IC50 data. View Source
• [2] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source
• [3] Liu X, Xu Z, Hou C, Wang M, Chen X, Lin Q, Song R, Lou M, Zhu L, Qiu Y, Chen Z, Yang C, Zhu W, Shao J. Inhibition of hepatitis B virus replication by targeting ribonucleotide reductase M2 protein. Biochem Pharmacol. 2016 Mar 1;103:118-28. View Source